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Cat. No.: B085745 Get Quote

Introduction
Propylene glycol dioleate (PGDO) is a synthetic ester lubricant known for its excellent

lubricity, biodegradability, and low toxicity.[1] This diester, formed from the reaction of propylene

glycol and oleic acid, presents a versatile and high-performance option for a wide range of

industrial applications, from metalworking fluids to hydraulic systems.[2][3] Its unique

combination of properties makes it a suitable replacement for traditional mineral oil-based

lubricants in environmentally sensitive applications. This document provides detailed

application notes, experimental protocols for performance evaluation, and key data for

researchers, scientists, and drug development professionals interested in leveraging the

benefits of propylene glycol dioleate.

Key Properties and Characteristics
Propylene glycol dioleate is a viscous, oily liquid, typically yellow to amber in color, and is

insoluble in water but soluble in many organic solvents.[1] Its high molecular weight and long

fatty acid chains contribute to its high lubricity and film strength, which are critical for reducing

friction and wear in machinery.

Physical and Chemical Properties
A summary of the key physical and chemical properties of propylene glycol dioleate is

presented in the table below.
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Property Value Units Reference

Molecular Formula C39H72O4 - [1]

Molecular Weight 605.001 g/mol [1]

Appearance
Pale yellow, clear to

slightly hazy liquid
- [1]

Kinematic Viscosity @

40°C
22 mm²/s

Kinematic Viscosity @

100°C
5 mm²/s

Viscosity Index

(Calculated)
158 -

Melting Point < -10 °C [1]

Boiling Point ~315 (decomposes) °C

Flash Point > 228 °C

Density @ 20°C 0.95 g/cm³ [1]

Acid Value ≤ 5.0 mg KOH/g [4]

Saponification Value 180 - 200 mg KOH/g [4]

Note: The Viscosity Index was calculated using the kinematic viscosity values at 40°C and

100°C according to the ASTM D2270 standard.

Industrial Applications
The unique properties of propylene glycol dioleate make it a valuable component in a variety

of industrial lubricant formulations.

Metalworking Fluids
Propylene glycol dioleate is utilized as a lubricity additive and emulsifier in the formulation of

metalworking fluids.[5][6] In these applications, it helps to reduce friction at the tool-workpiece
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interface, which can lead to improved surface finish and extended tool life. Its emulsifying

properties also aid in the stability of oil-in-water emulsions common in soluble oil and semi-

synthetic metalworking fluids.

Hydraulic Fluids
Due to its good lubricity and biodegradability, propylene glycol dioleate is a potential base oil

for environmentally acceptable hydraulic fluids. While neat propylene glycol is used in some

hydraulic applications, the dioleate ester offers enhanced lubricity.[7][8] Further formulation with

anti-wear and extreme pressure additives can produce high-performance hydraulic fluids

suitable for demanding applications.

Textile Lubricants
In the textile industry, propylene glycol dioleate can be used as a lubricant for fibers and

yarns during processing.[3] It helps to reduce friction and static buildup, leading to smoother

and more efficient manufacturing processes.

Leather Processing
Propylene glycol dioleate also finds use as an emulsifier for chemicals used in leather

processing.[3]

The following diagram illustrates the logical relationships in the application of propylene glycol
dioleate in industrial settings.
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Caption: Logical relationships of PGDO applications.

Experimental Protocols
To evaluate the performance of propylene glycol dioleate as a lubricant, a series of

standardized tests can be conducted. Below are detailed protocols for key experiments.

Viscosity and Viscosity Index Determination (ASTM
D445 and ASTM D2270)
Objective: To determine the kinematic viscosity of propylene glycol dioleate at 40°C and

100°C and calculate its viscosity index.

Apparatus:

Calibrated glass capillary viscometer (e.g., Cannon-Fenske)

Constant temperature bath, capable of maintaining temperatures within ±0.02°C

Timer, accurate to 0.1 seconds
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Procedure:

Equilibrate the constant temperature bath to 40°C.

Charge the viscometer with the propylene glycol dioleate sample, ensuring it is free of air

bubbles.

Place the charged viscometer in the 40°C bath and allow it to thermally equilibrate for at

least 15 minutes.

Using suction, draw the sample up through the working capillary to a point above the upper

timing mark.

Release the suction and measure the time it takes for the meniscus to pass from the upper

to the lower timing mark.

Repeat the measurement to ensure repeatability.

Calculate the kinematic viscosity at 40°C by multiplying the average flow time by the

viscometer calibration constant.

Repeat steps 1-7 with the bath temperature set to 100°C.

Calculate the Viscosity Index using the kinematic viscosity values at 40°C and 100°C

according to the formulas provided in ASTM D2270.

The following diagram illustrates the workflow for determining the viscosity index.
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Caption: Viscosity Index determination workflow.

Pin-on-Disk Wear and Friction Testing (ASTM G99)
Objective: To evaluate the anti-wear and friction-reducing properties of propylene glycol
dioleate under sliding contact.

Apparatus:

Pin-on-disk tribometer

AISI 52100 steel pins and ASTM 2011 aluminum disks (or other materials relevant to the

application)

Microscope for wear scar measurement

Procedure:

Clean the pin and disk specimens with a suitable solvent (e.g., acetone) and dry them

thoroughly.
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Mount the disk on the rotating stage and the pin in the stationary holder of the tribometer.

Apply a thin, uniform film of propylene glycol dioleate to the disk surface.

Set the test parameters. Based on available research, the following parameters can be used

as a starting point:[9]

Normal Load: 10 N

Sliding Speed: 0.1 m/s

Test Duration: 3600 seconds

Temperature: 25°C and 100°C

Start the test and record the friction coefficient as a function of time.

After the test, clean the pin and disk and measure the wear scar diameter on the pin and the

wear track width on the disk using a microscope.

Calculate the wear volume based on the wear scar dimensions.

The following diagram illustrates the experimental workflow for pin-on-disk testing.
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Caption: Pin-on-Disk testing workflow.
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Four-Ball Wear and Extreme Pressure Testing (ASTM
D4172 and ASTM D2783)
Objective: To assess the wear-preventive characteristics and extreme pressure properties of

propylene glycol dioleate.

Apparatus:

Four-ball wear and EP tester

AISI E-52100 steel balls (12.7 mm diameter)

Microscope for wear scar measurement

Procedure for Wear Prevention (ASTM D4172):

Clean the steel balls with a suitable solvent and dry them.

Assemble three balls in the ball pot and clamp them in place.

Add the propylene glycol dioleate sample to the pot, ensuring the balls are fully

submerged.

Place the fourth ball in the chuck of the drive spindle.

Set the test conditions:

Load: 392 N (40 kgf)

Speed: 1200 rpm

Temperature: 75°C

Duration: 60 minutes

Run the test for the specified duration.

After the test, measure the average wear scar diameter on the three stationary balls.
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Procedure for Extreme Pressure (ASTM D2783):

Follow steps 1-4 from the wear prevention procedure.

Set the initial test conditions:

Speed: 1770 ± 60 rpm

Temperature: Ambient

Duration: 10 seconds per load stage

Apply a series of increasing loads in steps as specified in the ASTM D2783 standard.

After each 10-second run, inspect the balls for welding.

The Weld Point is the lowest applied load at which the rotating ball welds to the stationary

balls.[10][11]

The Load-Wear Index is calculated from the wear scar diameters at loads below the weld

point.[10][11]

Performance Data
The following table summarizes available performance data for propylene glycol dioleate as

a lubricant.
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Performance
Metric

Test Method Conditions Result Reference

Coefficient of

Friction

Pin-on-Disk

(ASTM G99)

10 N load, 0.1

m/s, 25°C, Steel

on Aluminum

~0.12 [9]

Wear Rate (Pin)
Pin-on-Disk

(ASTM G99)

10 N load, 0.1

m/s, 25°C, Steel

on Aluminum

~1.5 x 10⁻⁶

mm³/Nm
[9]

Four-Ball Wear

Scar Diameter
ASTM D4172

40 kgf, 1200

rpm, 75°C, 60

min

Data not

available in

searched

literature

Four-Ball Weld

Point
ASTM D2783

1770 rpm,

ambient temp,

10s runs

Data not

available in

searched

literature

Note: The pin-on-disk data is for the neat propylene glycol dioleate base oil, extracted from a

study where it was used as a reference before the addition of ionic liquids.

Conclusion
Propylene glycol dioleate is a promising biodegradable and high-lubricity synthetic ester for

various industrial lubricant applications. Its performance characteristics, particularly its high

viscosity index and good friction and wear properties, make it a strong candidate for use in

metalworking fluids, hydraulic fluids, and other demanding environments. The experimental

protocols provided in this document offer a standardized approach for evaluating its

performance and comparing it with other lubricant technologies. Further research, particularly

in generating Four-Ball wear and EP data for the neat ester, would provide a more complete

performance profile for formulation and application development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. somu-group.com [somu-group.com]

2. Buy Propylene glycol dioleate (EVT-463352) | 105-62-4 [evitachem.com]

3. propylene glycol dioleate, 105-62-4 [thegoodscentscompany.com]

4. parchem.com [parchem.com]

5. WO2022099300A1 - Metalworking formulations with corrosion inhibitor formulations -
Google Patents [patents.google.com]

6. me.psu.edu [me.psu.edu]

7. legacy.sae.org [legacy.sae.org]

8. bobistheoilguy.com [bobistheoilguy.com]

9. researchgate.net [researchgate.net]

10. ASTM D2783 - Standard Test Method for Measurement of Extreme-Pressure Properties
of Lubricating Fluids (Four-Ball Method) - Savant Labs [savantlab.com]

11. kaycantest.com [kaycantest.com]

To cite this document: BenchChem. [Propylene Glycol Dioleate: A High-Performance
Lubricant for Industrial Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085745#propylene-glycol-dioleate-as-a-lubricant-in-
industrial-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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